Cas no 1804909-30-5 (Ethyl 3-cyano-2,6-dimethylbenzoate)

• Product Name: Ethyl 3-cyano-2,6-dimethylbenzoate
• CAS No: 1804909-30-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5007042
• Update Time: 2025-09-27

Ethyl 3-cyano-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,6-dimethylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-15-12(14)11-8(2)5-6-10(7-13)9(11)3/h5-6H,4H2,1-3H3
• InChI Key： LKBGZHAQZMLPQT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2,6-dimethylbenzoate

Ethyl 3-cyano-2,6-dimethylbenzoate (CAS No. 1804909-30-5): A Comprehensive Overview in Modern Chemical Research

Ethyl 3-cyano-2,6-dimethylbenzoate, with the chemical identifier CAS No. 1804909-30-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its Ethyl 3-cyano-2,6-dimethylbenzoate structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The benzoate moiety combined with the cyano and dimethyl substituents endows it with unique chemical properties that make it a valuable intermediate in various chemical syntheses.

The compound's molecular structure, featuring a benzene ring substituted with a cyano group at the third position and two methyl groups at the second and sixth positions, contributes to its reactivity and functionality. This arrangement allows for multiple reaction pathways, making it a useful building block in the construction of more complex molecules. In recent years, there has been growing interest in exploring the synthetic possibilities offered by this compound, particularly in the context of developing novel pharmaceuticals.

One of the most compelling aspects of Ethyl 3-cyano-2,6-dimethylbenzoate is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop intermediates for various therapeutic agents. For instance, the cyano group can be further functionalized to introduce other pharmacophores, enhancing the compound's utility in drug discovery. The dimethyl substituents also contribute to steric hindrance, which can be strategically employed to modulate the bioactivity of derived molecules.

Recent studies have highlighted the compound's potential in the development of anti-inflammatory and analgesic agents. The benzoate core is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets effectively. By incorporating Ethyl 3-cyano-2,6-dimethylbenzoate into drug candidates, researchers aim to enhance binding affinity and improve therapeutic efficacy. Additionally, its stability under various reaction conditions makes it a reliable choice for multi-step syntheses.

The pharmaceutical industry has been particularly interested in exploring derivatives of Ethyl 3-cyano-2,6-dimethylbenzoate due to their potential as lead compounds. The ability to modify its structure allows for fine-tuning of pharmacological properties, such as solubility, metabolic stability, and target specificity. This flexibility has led to several innovative approaches in drug design, where Ethyl 3-cyano-2,6-dimethylbenzoate serves as a key intermediate.

Beyond pharmaceutical applications, Ethyl 3-cyano-2,6-dimethylbenzoate has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing polymers with specific functionalities and for developing novel agrochemicals that target pests more effectively. The compound's ability to undergo various transformations under controlled conditions has opened up new avenues for material innovation.

In conclusion, Ethyl 3-cyano-2,6-dimethylbenzoate (CAS No. 1804909-30-5) is a multifaceted compound with significant implications in modern chemical research. Its structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its potential continues to expand, we can expect to see further advancements in drug development and material science applications.